PD 168077 maleate
PD 168077 maleate
A potent D4 dopamine receptor agonist (Ki = 8.7 nM) with > 400-fold selectivity over D2 and > 300-fold selectivity versus D3 subtypes respectively. Induces synaptic translocation of CaMK II to postsynaptic sites in cultured prefrontal cortical neurons. Centrally active in vivo.
Brand Name:
Vulcanchem
CAS No.:
630117-19-0
VCID:
VC0004212
InChI:
InChI=1S/C20H22N4O.C4H4O4/c1-16-5-4-7-17(13-16)20(25)22-15-23-9-11-24(12-10-23)19-8-3-2-6-18(19)14-21;5-3(6)1-2-4(7)8/h2-8,13H,9-12,15H2,1H3,(H,22,25);1-2H,(H,5,6)(H,7,8)/b;2-1-
SMILES:
CC1=CC(=CC=C1)C(=O)NCN2CCN(CC2)C3=CC=CC=C3C#N.C(=CC(=O)O)C(=O)O
Molecular Formula:
C24H26N4O5
Molecular Weight:
450.5 g/mol
PD 168077 maleate
CAS No.: 630117-19-0
Inhibitors
VCID: VC0004212
Molecular Formula: C24H26N4O5
Molecular Weight: 450.5 g/mol
| CAS No. | 630117-19-0 |
|---|---|
| Product Name | PD 168077 maleate |
| Molecular Formula | C24H26N4O5 |
| Molecular Weight | 450.5 g/mol |
| IUPAC Name | (Z)-but-2-enedioic acid;N-[[4-(2-cyanophenyl)piperazin-1-yl]methyl]-3-methylbenzamide |
| Standard InChI | InChI=1S/C20H22N4O.C4H4O4/c1-16-5-4-7-17(13-16)20(25)22-15-23-9-11-24(12-10-23)19-8-3-2-6-18(19)14-21;5-3(6)1-2-4(7)8/h2-8,13H,9-12,15H2,1H3,(H,22,25);1-2H,(H,5,6)(H,7,8)/b;2-1- |
| Standard InChIKey | NAEUGRPISCANHO-BTJKTKAUSA-N |
| Isomeric SMILES | CC1=CC(=CC=C1)C(=O)NCN2CCN(CC2)C3=CC=CC=C3C#N.C(=C\C(=O)O)\C(=O)O |
| SMILES | CC1=CC(=CC=C1)C(=O)NCN2CCN(CC2)C3=CC=CC=C3C#N.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CC1=CC(=CC=C1)C(=O)NCN2CCN(CC2)C3=CC=CC=C3C#N.C(=CC(=O)O)C(=O)O |
| Description | A potent D4 dopamine receptor agonist (Ki = 8.7 nM) with > 400-fold selectivity over D2 and > 300-fold selectivity versus D3 subtypes respectively. Induces synaptic translocation of CaMK II to postsynaptic sites in cultured prefrontal cortical neurons. Centrally active in vivo. |
| Synonyms | N-(Methyl-4-(2-cyanophenyl)piperazinyl-3-methylbenzamide maleate |
| PubChem Compound | 11957665 |
| Last Modified | Nov 11 2021 |
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